Cas no 1235677-03-8 (N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide)

• Product Name: N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide
• CAS No: 1235677-03-8
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5996717
• PubChem ID: 49683371
• Update Time: 2025-10-30

N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide
• N'-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide
• 1235677-03-8
• AKOS024489883
• (E)-N1-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-N2-isopropyloxalamide
• VU0629522-1
• F5016-2741
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-N'-propan-2-yloxamide

• Inchi： 1S/C18H25N3O4/c1-13(2)20-18(24)17(23)19-12-14-7-9-21(10-8-14)16(22)6-5-15-4-3-11-25-15/h3-6,11,13-14H,7-10,12H2,1-2H3,(H,19,23)(H,20,24)/b6-5+
• InChI Key： SRAXECDFUQVIEE-AATRIKPKSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCC(CNC(C(NC(C)C)=O)=O)CC1

Computed Properties

• Exact Mass: 347.18450629g/mol
• Monoisotopic Mass: 347.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų

Additional information on N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide

Recent Advances in the Study of N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide (CAS: 1235677-03-8)

In recent years, the compound N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide (CAS: 1235677-03-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The structural complexity of N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide, which includes a furan ring and a piperidine moiety, suggests its potential as a modulator of biological pathways. Recent research has identified its interaction with specific protein targets, particularly those involved in inflammatory and oncogenic processes. These findings have opened new avenues for the development of targeted therapies.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity, addressing previous challenges in large-scale production. This progress is critical for advancing the compound into clinical trials and ensuring its availability for further research.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases implicated in cancer progression. Additionally, its anti-inflammatory properties have been validated in models of chronic inflammation, suggesting its potential as a dual-action therapeutic agent.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Ongoing research aims to address these gaps, with a focus on optimizing its bioavailability and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N'-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-N-(propan-2-yl)ethanediamide represents a compelling candidate for further development in the pharmaceutical industry. Its unique structural attributes and demonstrated biological activities underscore its potential as a therapeutic agent. Future research will likely focus on expanding its applications and overcoming existing limitations to bring this compound closer to clinical use.